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Get Quote

Talmapimod at a Glance

The table below summarizes key information about Talmapimed gathered from the search results:

Aspect

Details

Drug Name

Pharmacological Class

Primary Mechanism of

Action

Investigated Conditions

Development Status

Reported Toxicity
Profile

Talmapimod (also known as SCI0-469) [1]

First-generation, oral, small-molecule, ATP-competitive p38a mitogen-
activated protein kinase (MAPK) inhibitor [1] [2]

Inhibits p38a kinase, a key regulator of pro-inflammatory cytokines like
TNF-q, IL-1, and COX-2 [1]

Rheumatoid Arthritis, Multiple Myeloma, Myelodysplastic Syndrome (MDS),
and pain (acute or chronic) [1] [3]

Investigational; has reached Phase Il clinical trials [1] [3]

Not Available in the searched resources [1]

Mechanism of Action and Experimental Data
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Talmapimod is a selective p38a inhibitor. The p38 MAPK pathway is a central signaling cascade that cells
use to coordinate responses to various stressful stimuli, including those leading to the production of

inflammatory cytokines [4] [5].

¢ In Vitro Data: In human whole blood, Talmapimod inhibited LPS-induced TNF-a production. It also
decreased constitutive p38a MAPK phosphorylation in multiple myeloma cells [2].

¢ In Vivo Data: In mouse models of multiple myeloma, orally administered Talmapimod reduced tumor
growth and prevented the development of myeloma bone disease [1] [2].

The following diagram illustrates the p38 MAPK signaling pathway that Talmapimod inhibits:
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Simplified p38 MAPK Signaling Pathway
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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